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Compound of Interest

Compound Name: Lanthanum iodide

Cat. No.: B1582534

Technical Support Center: Lanthanum Halide
Detectors

This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the intrinsic self-activity in Lanthanum Bromide (LaBrs) and
Lanthanum lodide (Lals) scintillation detectors.

Frequently Asked Questions (FAQs)
Q1: What is "self-activity" in LaBrs and Lals detectors?

A: Self-activity, also referred to as intrinsic or internal background, is the inherent radioactivity
of the scintillator crystal itself. This activity is not from external environmental radiation but from
the decay of radioactive isotopes present within the crystal lattice. This phenomenon is a
known characteristic of lanthanum halide scintillators and is a significant consideration in their
application, especially in low count rate experiments.[1][2][3]

Q2: What are the primary sources of this self-activity?

A: The self-activity in lanthanum halide detectors originates from two main sources:

e 138 g |sotope: Natural lanthanum contains approximately 0.09% of the radioactive isotope
138 a, which has a very long half-life of about 1.05 x 101! years.[1] 138La decays via two
modes:
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o Electron Capture (65.6% probability): Decays to an excited state of 138Ba, resulting in the
emission of a 1436 keV gamma-ray and characteristic X-rays of Barium (around 32-38
keV).[1][4]

o Beta Decay (34.4% probability): Decays to an excited state of 138Ce, emitting a beta
particle (with a continuum of energy up to ~263 keV) and a 789 keV gamma-ray.[1][4]

Actinide Contamination (2’Ac): The second source is trace contamination with actinides,
primarily 27Ac and its daughter products from the decay chain.[5][6] Since actinium is
chemically similar to lanthanum, it is difficult to separate during the crystal growth process.[7]
This contamination is the source of alpha particles, which create a broad background in the
high-energy region of the spectrum (typically 1.5 to 3 MeV).[1][8]

Q3: What does the self-activity spectrum typically look
like?

A: The self-activity spectrum has several distinct features that are a direct result of the

radioactive decays mentioned above. These include:

A low-energy peak around 38 keV from 138Ba X-rays following electron capture.[1]
A beta continuum extending up to approximately 263 keV from the beta decay of 138La.[1]
A gamma peak at 789 keV from the de-excitation of 138Ce.[1]

A prominent gamma peak at 1436 keV from the de-excitation of 13Ba. This often appears as
a sum peak with the Ba X-rays (around 1468-1474 keV).[1]

A broad continuum at higher energies (2-8 MeV) due to alpha particles from the 22’Ac decay
chain.[1]

Q4: How does this self-activity impact my experimental
measurements?

A: The primary impact of self-activity is an increase in the background signal, which can

interfere with the detection of weak radiation sources.[5] For high-resolution gamma

spectroscopy, this intrinsic background must be carefully accounted for to avoid
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misinterpretation of the spectra.[1] The alpha particle background in the high-energy region can
be particularly problematic for experiments looking for rare events in that energy range.[5]
However, the prominent and stable peaks from 138La decay can also be used as an internal
calibration source for energy and stabilization.[1][9]

Q5: What are the common methods to reduce or
account for self-activity?

A: While the intrinsic activity from 138La cannot be eliminated, its effects can be mitigated. The
primary methods are:

e Background Subtraction: This is the most common technique. It involves acquiring a
spectrum of the detector's self-activity in a well-shielded environment and then subtracting
this background spectrum from the experimental data.[1]

e Pulse Shape Discrimination (PSD): This technique is effective for reducing the background
from alpha particles. Alpha particles and gamma-rays produce slightly different pulse shapes
in certain scintillators. By analyzing the shape of each pulse, it's possible to distinguish and
reject the events caused by alpha particles.[5][10] Co-doping the LaBrs crystal with elements
like Strontium (Sr) can enhance the difference in pulse shapes, making PSD more effective.
[O1[11]

 Algorithmic/Computational Removal: Several computational approaches have been
developed to separate the self-activity from the desired gamma spectra in real-time.[12][13]
These methods often involve pre-calculating the self-activity spectrum and applying a
subtraction algorithm.[12]

» Coincidence/Anti-coincidence Shielding: Placing the detector inside an active shield (like a
BGO or BaF: scintillator) can help to reject background events. By operating in anti-
coincidence mode, events that trigger both the primary detector and the shield can be
vetoed.[6]

Q6: Can the alpha contamination component be
completely eliminated?
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A: While it cannot be completely eliminated at the source, its contribution to the final spectrum
can be significantly reduced. Crystal manufacturers have made efforts to reduce the actinide
contamination by screening raw materials, resulting in a reduction of the alpha activity by over
two orders of magnitude in some cases.[14] For the remaining alpha background, Pulse Shape
Discrimination (PSD) is a highly effective method to computationally remove these events from
the data.[5][11]

Q7: How does the Cerium (Ce) dopant concentration
affect detector performance and self-activity?

A: The concentration of the Cerium (Ce) dopant is crucial for the scintillation properties of
LaBrs. The Ce3* ions are the luminescence centers. Varying the Ce concentration can affect:

¢ Light Output: The highest light output is often observed at lower Ce3* concentrations.[15]

e Energy Resolution: The excellent energy resolution of LaBrs:Ce is one of its key advantages.
[1][16]

o Decay Time: The decay time of the scintillator decreases as the cerium concentration
increases, which is beneficial for high count rate applications and fast timing measurements.
[3] A higher Ce doping (e.g., 5%) can improve timing resolution.[17]

The Ce concentration does not directly affect the rate of self-activity, which is determined by the
abundance of 138La and 22’ Ac. However, by optimizing the scintillation properties, it can improve
the detector's ability to resolve the features of the self-activity spectrum.

Q8: Are there alternative scintillators with lower self-
activity?

A: Yes. If self-activity is a primary concern for your application, you might consider Cerium
Bromide (CeBrs). CeBrs does not contain lanthanum and therefore does not have the intrinsic
background from 38La. While its energy resolution is generally not as good as LaBrs:Ce, it
offers significantly lower intrinsic background, making it a better choice for low-intensity
gamma-ray detection.[5][7]

Troubleshooting Guides
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Problem

Possible Cause

Recommended Solution

Unexplained peaks at ~38 keV,
789 keV, and ~1470 keV in all

my measurements.

These are characteristic peaks
of the 138 a intrinsic activity

within the detector crystal.

Perform a long background
acquisition with the detector in
a shielded configuration. Use
this spectrum for background
subtraction from your
experimental data. This can
often be automated in your

data acquisition software.[1]

A broad, high-energy
background is obscuring my
data above 1.5 MeV.

This is likely due to alpha
particle contamination from the
27Ac decay chain within the

crystal.

Implement Pulse Shape
Discrimination (PSD) if your
data acquisition system
supports it. This technique can
differentiate between gamma-
ray and alpha-particle events
based on their pulse shape,
allowing you to filter out the
alpha background.[5][10]
Enhanced LaBr3(Ce+Sr)
crystals show a greater
difference in pulse shapes,
making this technique more

effective.[9]

© 2025 BenchChem. All rights reserved.

5/13

Tech Support


https://maximus.energy/index.php/2025/07/04/labr3-self-activity-spectrum/
https://arxiv.org/pdf/2006.10496
https://www.researchgate.net/publication/342302456_Elimination_of_the_effect_of_internal_activity_in_LaCl3Ce_scintillator
https://luxiumsolutions.com/radiation-detection-scintillators/crystal-scintillators/lanthanum-bromide-labr3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

My results for low-activity

samples are not reproducible.

Inadequate background
subtraction or fluctuations in
the background can cause
poor reproducibility. The self-
activity can be a significant
portion of the total counts in

low-activity measurements.

Increase the acquisition time
for both your background and
sample measurements to
improve counting statistics.
Ensure that the background
measurement is taken under
the exact same conditions
(shielding, temperature) as the
sample measurement.
Consider using the 1436 keV
internal peak for gain
stabilization to correct for any
drifts.[9]

Data and Experimental Protocols

E  Intrinsic Activity i .C

. Key Spectral
Source Decay Mode Probability Energy (keV)
Features
Electron Capture
138 g 65.6% Gamma-ray 1435.8
to 138Ba
Ba K-shell X-rays ~32-38
Beta Decay to
34.4% Gamma-ray 788.7
13SCe
Beta Continuum
_ ~263
(Endpoint)
1500 - 3000
_ Broad Alpha
27A¢ Chain Alpha Decay - (gamma-
Peaks )
equivalent)

Table based on information from multiple sources.[1][4][6]

Comparison of Scintillator Properties
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Property LaBrs:Ce Lals:Ce CeBrs3 Nal(TI)
Energy
Resolution @ ~2.5-3.0% Similar to LaBr3 ~4% ~6-7%

662 keV (FWHM)

Light Output o
~61,000 - 80,000  Similar to LaBr3 ~68,000 ~38,000

(photons/MeV)

Primary Decay o

] ~16 - 35 Similar to LaBrs ~17 ~230
Time (ns)
) 40K (from

Primary Source ]

138 g, 27A¢ 138] g, 227Ac 27A¢ crystal/packaging

of Self-Activity )

Note: Properties can vary based on crystal size, Ce concentration, and manufacturer. Lals is
less common due to manufacturing challenges, but its properties are generally similar to LaBrs.
Table compiled from sources.[1][3][5][18]

Protocol 1: Measuring the Intrinsic Self-Activity
Spectrum

Objective: To obtain a clean spectrum of the detector's internal background for subsequent
subtraction from experimental data.

Methodology:

o Setup: Place the LaBrs or Lals detector inside a low-background lead shield. A shield with a
copper and tin lining is recommended to reduce fluorescence X-rays from the lead.

e Environment: Ensure the experimental area is free from external radiation sources.
o Data Acquisition:

o Connect the detector to a Multi-Channel Analyzer (MCA).
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o Acquire data for a sufficiently long period to obtain good counting statistics for the
characteristic self-activity peaks (e.g., 1436 keV). A minimum of several hours is
recommended; 24 hours is often used for precise characterization.[1]

e Analysis:
o Save the resulting spectrum. This is your "background"” or "self-activity" spectrum.

o lIdentify the key features: the 38 keV X-ray peak, the 789 keV and 1436 keV gamma
peaks, and the high-energy alpha continuum.[1]

Protocol 2: Background Subtraction

Objective: To remove the contribution of the detector's self-activity from a sample
measurement.

Methodology:

Acquire Background: Follow Protocol 1 to obtain a high-statistics self-activity spectrum. Let's
call this B(t_b), where t_b is the acquisition time.

e Acquire Sample Data: Place your sample in the desired geometry and acquire the sample
spectrum. Let's call this S(t_s), where t_s is the acquisition time.

» Normalization: The background spectrum must be scaled to the acquisition time of the
sample spectrum. The normalized background B_norm is calculated channel-by-channel as:
B_norm =B(t_b) * (t_s/t_b).

e Subtraction: Subtract the normalized background spectrum from the sample spectrum
channel-by-channel: S_corrected = S(t_s) - B_norm.

e Analysis: The resulting S_corrected spectrum is the net spectrum from your sample, with the
detector's intrinsic background removed.

Protocol 3: Basic Pulse Shape Discrimination (PSD) for
Alpha Background Reduction
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Objective: To separate and remove events caused by alpha particles from the gamma-ray
spectrum.

Methodology:

o System Requirements: This protocol requires a fast digitizer capable of capturing the full
waveform of each pulse from the detector and software capable of pulse shape analysis.

e Pulse Integration:
o For each captured pulse (waveform), calculate two integrals:

» "Short Gate" or "Fast Component" Integral: The integral over the initial part of the pulse
(e.g., the first 50 ns).

» "Long Gate" or "Total Component" Integral: The integral over the entire pulse (e.g., 500
ns).

o PSD Parameter Calculation: The PSD parameter is typically calculated as the ratio of the
“tail" or "slow" component to the total integral. PSD = (Long Gate - Short Gate) / Long Gate.

o Alpha particles often produce pulses with a larger slow component in co-doped crystals,
resulting in a different PSD value compared to gamma-rays.[11]

o Gating and Filtering:

[e]

Create a 2D histogram of the PSD parameter versus the pulse energy (total integral).

o

You should observe two distinct bands corresponding to alpha and gamma events.

[¢]

Define a region (gate) on this 2D plot that encompasses the gamma-ray events.

[¢]

Reconstruct the energy spectrum using only the events that fall within this gamma gate.
This will produce a spectrum with a significantly reduced alpha background.[10]

Visualizations
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Caption: Decay scheme of Lanthanum-138, a primary source of self-activity.
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Caption: Experimental workflow for background subtraction.
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Caption: Logical workflow for Pulse Shape Discrimination (PSD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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